Cas no 3996-04-1 (2,4,4,6,6-pentakis(aziridin-1-yl)-N-methyl-1,3,5,2lambda~5~,4lambda~5~,6lambda~5~-triazatriphosphinin-2-amine)

• Product name: 2,4,4,6,6-pentakis(aziridin-1-yl)-N-methyl-1,3,5,2lambda~5~,4lambda~5~,6lambda~5~-triazatriphosphinin-2-amine
• CAS No: 3996-04-1
• MF: C₁₁H₂₄N₉P₃
• MW: 375.289841651917
• CID: 1512259
• PubChem ID: 199302

2,4,4,6,6-pentakis(aziridin-1-yl)-N-methyl-1,3,5,2lambda~5~,4lambda~5~,6lambda~5~-triazatriphosphinin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2,4,4,6,6-pentakis(aziridin-1-yl)-N-methyl-1,3,5,2lambda~5~,4lambda~5~,6lambda~5~-triazatriphosphinin-2-amine
• 1,3,5,2,4,6-triazatriphosphorin-2-amine, 2,4,4,6,6-pentakis(1-aziridinyl)-2,2,4,4,6,6-hexahydro-N-methyl-
• CHEMBL27942
• 1,3,5,2,4,6-Triazatriphosphorine, 2,2,4,4,6,6-hexahydro-6-(methylamino)-2,2,4,4,6-pentakis(1-aziridinyl)-
• 3996-04-1
• DTXSID80193000
• 2,2,4,4,6-Pentakis(aziridin1-yl)-6-methylaminocyclotriphosphazene
• SCHEMBL21875590

• Inchi： InChI=1S/C11H24N9P3/c1-12-21(16-2-3-16)13-22(17-4-5-17,18-6-7-18)15-23(14-21,19-8-9-19)20-10-11-20/h12H,2-11H2,1H3
• InChI Key： ABJJLHFLYXSYFL-UHFFFAOYSA-N
• SMILES： CNP1(=NP(=NP(=N1)(N2CC2)N3CC3)(N4CC4)N5CC5)N6CC6

Computed Properties

• Exact Mass: 375.13722
• Monoisotopic Mass: 375.136751
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2
• XLogP3: 0.4

Experimental Properties

• Density: 2.18
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 2.078
• PSA: 65.75
• LogP: 0.02320